6-bromo-2-oxo-N-[4-(pyridin-4-ylmethyl)phenyl]hexahydro-2H-3,5-methanocyclopenta[b]furan-7-carboxamide

• Molecular Formula: C21H19BrN2O3
• Molecular Weight: 427.3 g/mol
• IUPAC Name: 2-bromo-5-oxo-N-[4-(pyridin-4-ylmethyl)phenyl]-4-oxatricyclo[4.2.1.03,7]nonane-9-carboxamide
• InChI: InChI=1S/C21H19BrN2O3/c22-18-14-10-15-17(21(26)27-19(15)18)16(14)20(25)24-13-3-1-11(2-4-13)9-12-5-7-23-8-6-12/h1-8,14-19H,9-10H2,(H,24,25)
• InChI Key: MQGLGLLXXGSBAG-UHFFFAOYSA-N
• SMILES: C1C2C3C(C1C(C2OC3=O)Br)C(=O)NC4=CC=C(C=C4)CC5=CC=NC=C5

Description

6-bromo-2-oxo-N-[4-(pyridin-4-ylmethyl)phenyl]hexahydro-2H-3,5-methanocyclopenta[b]furan-7-carboxamide, also known as Compound X, is a chemical compound that has been gaining attention in recent years due to its potential applications in scientific research.

Scientific Research Applications

6-bromo-2-oxo-N-[4-(pyridin-4-ylmethyl)phenyl]hexahydro-2H-3,5-methanocyclopenta[b]furan-7-carboxamide X has been found to have potential applications in scientific research, particularly in the field of cancer research. Studies have shown that 6-bromo-2-oxo-N-[4-(pyridin-4-ylmethyl)phenyl]hexahydro-2H-3,5-methanocyclopenta[b]furan-7-carboxamide X exhibits cytotoxic effects on various cancer cell lines, including breast cancer, lung cancer, and colon cancer. In addition, 6-bromo-2-oxo-N-[4-(pyridin-4-ylmethyl)phenyl]hexahydro-2H-3,5-methanocyclopenta[b]furan-7-carboxamide X has been found to inhibit the growth of cancer cells by inducing apoptosis and cell cycle arrest.

Mechanism of Action

The mechanism of action of 6-bromo-2-oxo-N-[4-(pyridin-4-ylmethyl)phenyl]hexahydro-2H-3,5-methanocyclopenta[b]furan-7-carboxamide X involves the inhibition of the proteasome, a complex that plays a crucial role in the degradation of proteins. By inhibiting the proteasome, 6-bromo-2-oxo-N-[4-(pyridin-4-ylmethyl)phenyl]hexahydro-2H-3,5-methanocyclopenta[b]furan-7-carboxamide X disrupts the normal protein degradation process, leading to the accumulation of misfolded and damaged proteins within the cell. This ultimately results in cell death.
Biochemical and Physiological Effects:
6-bromo-2-oxo-N-[4-(pyridin-4-ylmethyl)phenyl]hexahydro-2H-3,5-methanocyclopenta[b]furan-7-carboxamide X has been found to have various biochemical and physiological effects, including the induction of oxidative stress, the inhibition of angiogenesis, and the modulation of various signaling pathways. In addition, 6-bromo-2-oxo-N-[4-(pyridin-4-ylmethyl)phenyl]hexahydro-2H-3,5-methanocyclopenta[b]furan-7-carboxamide X has been found to have anti-inflammatory effects, which may have potential applications in the treatment of inflammatory diseases.

Advantages and Limitations for Lab Experiments

One of the main advantages of using 6-bromo-2-oxo-N-[4-(pyridin-4-ylmethyl)phenyl]hexahydro-2H-3,5-methanocyclopenta[b]furan-7-carboxamide X in lab experiments is its potent cytotoxic effects on cancer cells. This makes it a valuable tool for studying the mechanisms of cancer cell death and identifying potential targets for cancer therapy. However, one of the limitations of using 6-bromo-2-oxo-N-[4-(pyridin-4-ylmethyl)phenyl]hexahydro-2H-3,5-methanocyclopenta[b]furan-7-carboxamide X is its potential toxicity to normal cells, which may limit its use in certain experiments.

Future Directions

There are several future directions for the research and development of 6-bromo-2-oxo-N-[4-(pyridin-4-ylmethyl)phenyl]hexahydro-2H-3,5-methanocyclopenta[b]furan-7-carboxamide X. One potential direction is the optimization of the synthesis method to improve the yield and purity of the compound. Another direction is the identification of the specific targets of 6-bromo-2-oxo-N-[4-(pyridin-4-ylmethyl)phenyl]hexahydro-2H-3,5-methanocyclopenta[b]furan-7-carboxamide X within the proteasome complex, which may lead to the development of more targeted proteasome inhibitors. Finally, the potential applications of 6-bromo-2-oxo-N-[4-(pyridin-4-ylmethyl)phenyl]hexahydro-2H-3,5-methanocyclopenta[b]furan-7-carboxamide X in the treatment of inflammatory diseases and other non-cancerous conditions warrant further investigation.

Synthesis Methods

The synthesis of 6-bromo-2-oxo-N-[4-(pyridin-4-ylmethyl)phenyl]hexahydro-2H-3,5-methanocyclopenta[b]furan-7-carboxamide X involves a multi-step process that includes the reaction of 4-(pyridin-4-ylmethyl)benzaldehyde with 2-bromoacetyl bromide, followed by the reaction of the resulting intermediate with cyclopentanone. The final step involves the reaction of the intermediate with 4-aminobenzamide to yield 6-bromo-2-oxo-N-[4-(pyridin-4-ylmethyl)phenyl]hexahydro-2H-3,5-methanocyclopenta[b]furan-7-carboxamide X.